Cas no 1564945-11-4 (2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide)

• Product Name: 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide
• CAS No: 1564945-11-4
• MF: C₈H₇F₄NO₂S
• MW: 257.205294847488
• MDL: MFCD26064686
• CID: 5244880
• PubChem ID: 112639830
• Update Time: 2025-06-14

2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-fluoro-3-(trifluoromethyl)-
• 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide

• MDL： MFCD26064686
• Inchi： 1S/C8H7F4NO2S/c9-7-5(4-16(13,14)15)2-1-3-6(7)8(10,11)12/h1-3H,4H2,(H2,13,14,15)
• InChI Key： OPPVSORZAQFUDB-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=CC(C(F)(F)F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide

Recent Advances in the Study of 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide (CAS: 1564945-11-4)

The compound 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide (CAS: 1564945-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique fluorinated aromatic ring, has been the subject of several studies aimed at exploring its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide to enhance its bioavailability and target specificity. Studies have demonstrated that the trifluoromethyl group plays a critical role in modulating the compound's binding affinity to various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. The presence of the fluorine atom further contributes to the compound's metabolic stability, making it a promising candidate for further development.

In vitro and in vivo studies have revealed that 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide exhibits potent inhibitory activity against specific protein targets, such as carbonic anhydrases and tyrosine kinases. These findings suggest its potential utility in treating conditions like cancer, autoimmune diseases, and metabolic disorders. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in suppressing tumor growth in murine models, with minimal off-target effects.

Another area of interest is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have successfully utilized 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide as a building block to develop novel sulfonamide-based inhibitors with improved pharmacokinetic profiles. This approach has opened new avenues for the design of next-generation therapeutics with enhanced efficacy and safety.

Despite these promising findings, challenges remain in the clinical translation of 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide. Issues such as solubility, toxicity, and formulation stability need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-fluoro-3-(trifluoromethyl)phenylmethanesulfonamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing innovative therapies. Continued investigation into its properties and applications will undoubtedly contribute to advancements in the field and pave the way for new therapeutic options.